2-Cyclopropoxy-4-methoxybenzonitrile

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 2-cyclopropyloxy-4-methoxybenzonitrile
• InChI: InChI=1S/C11H11NO2/c1-13-10-3-2-8(7-12)11(6-10)14-9-4-5-9/h2-3,6,9H,4-5H2,1H3
• InChI Key: FWFDTUNCOIHLJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C#N)OC2CC2

Description

2-Cyclopropoxy-4-methoxybenzonitrile is a benzonitrile derivative featuring a cyclopropoxy group at the 2-position and a methoxy group at the 4-position of the aromatic ring. The nitrile functional group at the 1-position imparts polarity and reactivity, making it a versatile intermediate in organic synthesis. Cyclopropoxy substituents are structurally distinct due to the strained three-membered cyclopropane ring, which can influence electronic and steric properties. This compound is hypothesized to serve as a precursor in agrochemical or pharmaceutical synthesis, though specific applications require further validation .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-4-methoxybenzonitrile can be achieved through several methods. One common approach involves the reaction of 4-methoxybenzonitrile with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production of 2-Cyclopropoxy-4-methoxybenzonitrile may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products suitable for research and industrial applications .

Chemical Reactions Analysis

Types of Reactions: 2-Cyclopropoxy-4-methoxybenzonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield amines or other reduced products.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methoxy or cyclopropoxy groups are replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Nucleophiles such as halides, amines, or thiols, often in the presence of catalysts or under reflux conditions.

Major Products Formed:

Oxidation: Carboxylic acids, aldehydes, or ketones.

Reduction: Amines, alcohols.

Substitution: Various substituted benzonitriles depending on the nucleophile used.

Scientific Research Applications

2-Cyclopropoxy-4-methoxybenzonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug discovery and development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-4-methoxybenzonitrile is not fully understood, but it is believed to interact with specific molecular targets and pathways within biological systems. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity and influencing various biochemical processes. Further research is needed to elucidate the precise molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Table 1: Key Attributes of 2-Cyclopropoxy-4-methoxybenzonitrile and Analogs

Compound Name	CAS Number	Substituents	Molecular Weight (g/mol)	Key Functional Groups	Applications
2-Cyclopropoxy-4-methoxybenzonitrile	N/A	2-cyclopropoxy, 4-methoxy	~203.22	Nitrile	Organic synthesis intermediate; potential agrochemical precursor
2-(Cyclopropylmethoxy)-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	2377609-55-5	2-cyclopropylmethoxy, 5-fluoro, 4-boronic ester	~345.19	Nitrile, boronic ester	Suzuki-Miyaura cross-coupling reagent; pharmaceutical building block
2-(Cyclopropylmethoxy)-5-fluoroaniline	N/A	2-cyclopropylmethoxy, 5-fluoro	~197.22	Aniline	Intermediate for dyes or bioactive molecules; amination reactions

Reactivity and Electronic Effects

• Nitrile vs. Boronic Ester : The nitrile group in 2-cyclopropoxy-4-methoxybenzonitrile enables nucleophilic addition or hydrolysis, whereas the boronic ester in its analog facilitates Suzuki-Miyaura cross-coupling reactions to form biaryl structures, critical in drug discovery .
• Fluorine Substitution : The 5-fluoro substituent in analogs introduces electron-withdrawing effects, enhancing metabolic stability and altering aromatic electrophilic substitution patterns.
• Cyclopropoxy vs.

Research Findings and Implications

• Thermal Stability: Cyclopropoxy-containing compounds generally exhibit lower thermal stability than non-cyclic ether analogs due to ring strain, impacting storage conditions.
• Solubility Trends : The boronic ester analog’s higher molecular weight (~345 g/mol) reduces aqueous solubility compared to the parent compound, favoring organic-phase reactions.
• Supplier Data : The commercial availability of analogs like 2-(cyclopropylmethoxy)-5-fluoroaniline (6 suppliers) highlights industrial demand for fluorinated aromatic intermediates .